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Compound of Interest

Compound Name: Dehydrobruceantin

Cat. No.: B211781 Get Quote

Essential Safety and Handling Guide for
Dehydrobruceantin
Disclaimer: A specific Safety Data Sheet (SDS) for Dehydrobruceantin is not readily available.

The following guidance is based on the known cytotoxic properties of the broader quassinoid

family of compounds, general safe laboratory practices for handling potent or cytotoxic

substances, and available data on related compounds and extracts. Researchers should

handle Dehydrobruceantin with a high degree of caution.

Dehydrobruceantin is a quassinoid, a class of natural products known for their biological

activities, including potential antileukemic and antitumor properties.[1] Due to its cytotoxic

nature, it is imperative to handle this compound with appropriate safety measures to minimize

exposure to researchers and laboratory personnel.

Quantitative Data Summary
The following table summarizes the available physical, chemical, and limited toxicity data for

Dehydrobruceantin and related substances. It is important to note the conflicting safety

classifications for different quassinoids, underscoring the need for a cautious approach.
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Property Value/Information Source

Chemical Identity

IUPAC Name

methyl 3-[(E)-3,4-dimethylpent-

2-enoyl]oxy-11,15,16-

trihydroxy-9,13-dimethyl-4,10-

dioxo-5,18-

dioxapentacyclo[12.5.0.0¹,⁶.0²,

¹⁷.0⁸,¹³]nonadeca-8,11-diene-

17-carboxylate

PubChem[2]

CAS Number 53662-98-9 PubChem[2]

Molecular Formula C₂₈H₃₄O₁₁ PubChem[2]

Molecular Weight 546.6 g/mol PubChem[2]

Physical Properties (Predicted)

Boiling Point 746.3±60.0 °C ChemicalBook[3]

Density 1.43±0.1 g/cm³ ChemicalBook[3]

pKa 7.89±0.70 ChemicalBook[3]

Toxicity Data

Acute Oral Toxicity (LD50) of

Brucea javanica extract in mice

1003.65 mg/kg bw (classified

as "slightly toxic")
Neliti[4], ResearchGate[5]

Hazard Classification of

Bruceantin (a related

quassinoid)

Not a hazardous substance or

mixture
MedchemExpress[1]

Experimental Protocols: Safe Handling and Disposal
Adherence to the following protocols is essential to ensure the safe handling and disposal of

Dehydrobruceantin in a laboratory setting.
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Given the cytotoxic potential of Dehydrobruceantin, a comprehensive PPE strategy is

required:

Gloves: Wear two pairs of nitrile gloves for all handling procedures. Change the outer pair

immediately if contaminated and regularly during prolonged use.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes.

Lab Coat: A disposable, solid-front gown is recommended over a standard lab coat to

provide a better barrier.

Respiratory Protection: If there is a risk of generating aerosols or handling the powder

outside of a contained environment, a NIOSH-approved respirator is necessary.

Operational Plan for Handling
1. Preparation and Engineering Controls:

All work with solid or concentrated solutions of Dehydrobruceantin should be conducted in

a certified chemical fume hood or a biological safety cabinet.

The work surface should be covered with a disposable, absorbent bench liner.

2. Weighing and Reconstitution:

Weigh the solid compound carefully within the fume hood to avoid generating dust.

When reconstituting, add the solvent slowly to the solid to prevent splashing.

3. In Vitro and In Vivo Procedures:

For cell culture experiments, add the Dehydrobruceantin solution to the media within a

biological safety cabinet.

For animal studies, prepare and administer the compound in a designated area, following all

institutional guidelines for handling cytotoxic agents in animals.
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4. Decontamination:

All non-disposable equipment that comes into contact with Dehydrobruceantin should be

decontaminated. A common procedure involves washing with a suitable detergent and

rinsing thoroughly.

Wipe down the work surfaces in the fume hood or safety cabinet with an appropriate

cleaning agent after each use.

Disposal Plan
All waste generated from work with Dehydrobruceantin must be treated as hazardous

chemical waste.

Solid Waste: All contaminated disposables (e.g., gloves, gowns, bench liners, pipette tips)

should be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a sealed,

labeled hazardous waste container. Do not dispose of Dehydrobruceantin solutions down

the drain.

Sharps: Needles and syringes used for administering Dehydrobruceantin should be

disposed of in a puncture-resistant sharps container that is labeled as containing cytotoxic

waste.

Waste Pickup: Follow your institution's procedures for the collection and disposal of

hazardous chemical waste.

Emergency Procedures
Spill:

Evacuate the immediate area and alert others.

If the spill is outside of a fume hood, prevent the spread of dust or liquid.

Wearing appropriate PPE, cover the spill with an absorbent material.
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Carefully collect the absorbed material and any contaminated debris into a hazardous waste

container.

Clean the spill area with a suitable detergent and water.

Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap and water for at least 15 minutes.

Seek medical attention.

Eye Contact:

Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide respiratory support.

Seek medical attention.

Ingestion:

Do not induce vomiting.

Rinse the mouth with water.

Seek immediate medical attention.

Mandatory Visualizations
Caption: Workflow for the safe handling of Dehydrobruceantin.
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Caption: Disposal plan for Dehydrobruceantin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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